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Compound of Interest

Compound Name: Fgfr-IN-3

Cat. No.: B12419840 Get Quote

In-Depth Technical Guide: Fgfr-IN-3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fgfr-IN-3, a potent pan-FGFR

inhibitor. The document details its physicochemical properties, and will be expanded to include

experimental protocols and its role in signaling pathways.

Core Molecular Data
Fgfr-IN-3 is a key compound in the study of Fibroblast Growth Factor Receptor (FGFR)

signaling, which plays a crucial role in cell proliferation, differentiation, and migration.

Dysregulation of the FGFR pathway is implicated in various cancers, making inhibitors like

Fgfr-IN-3 valuable tools for research and potential therapeutic development.

Property Value Reference

Molecular Weight 759.92 g/mol [1]

Chemical Formula C38H49N9O6S [1]

CAS Number 2428738-41-2 [1]

Biological Activity
Fgfr-IN-3 acts as a potent, pan-FGFR inhibitor, demonstrating activity against multiple

members of the FGFR family. Its inhibitory concentrations (IC50) highlight its efficacy in

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12419840?utm_src=pdf-interest
https://www.benchchem.com/product/b12419840?utm_src=pdf-body
https://www.benchchem.com/product/b12419840?utm_src=pdf-body
https://www.benchchem.com/product/b12419840?utm_src=pdf-body
https://www.medchemexpress.com/fgfr3-in-3.html
https://www.medchemexpress.com/fgfr3-in-3.html
https://www.medchemexpress.com/fgfr3-in-3.html
https://www.benchchem.com/product/b12419840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


blocking the kinase activity of these receptors, which is a critical step in their signaling cascade.

This inhibitory action makes Fgfr-IN-3 a subject of interest for research into cancers where

FGFR pathways are overactive, such as bladder cancer.[1]

Future Sections
This guide will be expanded to include the following sections:

Experimental Protocols: Detailed methodologies for in vitro and in vivo studies involving

Fgfr-IN-3, including kinase assays, cell-based proliferation assays, and animal models.

Signaling Pathways: A thorough examination of the FGFR signaling pathway and the

mechanism of action of Fgfr-IN-3 within this cascade.

Mandatory Visualizations: Diagrams of signaling pathways and experimental workflows will

be provided to enhance understanding.

Signaling Pathway Overview
To illustrate the mechanism of Fgfr-IN-3, a diagram of the canonical FGFR signaling pathway is

provided below. This pathway is initiated by the binding of a fibroblast growth factor (FGF) to its

receptor, leading to receptor dimerization and autophosphorylation of the intracellular kinase

domains. This phosphorylation event triggers a downstream signaling cascade, often involving

the RAS-MAPK and PI3K-AKT pathways, which ultimately regulate gene expression and

cellular responses. Fgfr-IN-3 exerts its effect by binding to the ATP-binding pocket of the FGFR

kinase domain, thereby preventing autophosphorylation and blocking the entire downstream

signaling cascade.
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FGFR Signaling Pathway and Inhibition by Fgfr-IN-3
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Caption: FGFR signaling pathway and the inhibitory action of Fgfr-IN-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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